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Compound Focus: Palitantin

CAS No.: 140224-89-1

Cat. No.: S8193762

The table below summarizes the key inhibitory activities of palitantin and its active derivatives, based on

recent experimental findings.

Key Quantitative
Compound . Assay Reference
Target | Activity Result (ICso or . .
Name Type o Organism/Strain
Inhibition Zone)

(+)- Acetylcholinesterase In vitro ICs0 =79 nM Isolated from

Palitantin (AChE) Inhibition bioassay Penicillium sp. [1]

(1)

(+)- Protein Tyrosine In vitro ICs0=7.9 uM Isolated from

Palitantin Phosphatase 1B bioassay Geomyeces sp. [1]

(1) (PTP1B) Inhibition

(2)- Antiplasmodial Activity In vitro Moderate activity Plasmodium

Palifluorin bioassay falciparum [2]

(6)

(E)- Antibacterial Activity In vitro Weak activity; Enterococcus faecalis

Palifluorin bioassay specific inhibition and Staphylococcus

(7) zones not aureus [2]
quantified
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Key Quantitative
Compound o Assay Reference
Target | Activity Result (ICso or . .
Name Type L Organism/Strain
Inhibition Zone)

Palitantin Antitumor Compounds HPLC and Identified as a Micromonospora sp.
(general class) literature constituent of an endophyte [3]
analysis antitumor

compound profile

Detailed Experimental Protocols

To ensure the reliability and reproducibility of these findings, the following are the core experimental

methodologies used in the cited studies.

Protocol for Acetylcholinesterase (AChE) Inhibition Assay

The potent AChE inhibition by palitantin was validated using a standard biochemical assay [1].

e Enzyme Source: Commercially available electric eel acetylcholinesterase is commonly used.

¢ Principle: The assay measures the hydrolysis of acetylthiocholine iodide by AChE, producing a
yellow anion that can be detected spectrophotometrically.

¢ Inhibition Test: Palitantin is dissolved in a suitable solvent and incubated with the enzyme and
substrate. Huperzine A (ICso = 60 nM) is used as a positive control.

e Measurement: The rate of reaction in the presence of the compound is compared to a control
(without inhibitor). The concentration that reduces enzyme activity by 50% is reported as the ICso
value.

Protocol for Derivative Synthesis and Antimicrobial Testing

The synthesis of hydrazone derivatives and subsequent bioactivity screening followed this workflow [1] [2]:

e Step 1: Fungal Cultivation & Palitantin Extraction: The producing fungus (Penicillium sp. AMF1a)
was cultivated in a optimized medium. The culture broth was extracted with ethyl acetate (EtOAc),
and palitantin was purified using column chromatography and recrystallization [1].
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e Step 2: Semi-synthesis of Derivatives: Palitantin was used as a starting material for chemical
derivatization.
o Hydrazones (4-7): Synthesized by condensing palitantin with various substituted hydrazines
[1][2].
o Reduced Products (2 & 3): Obtained by reducing palitantin with sodium borohydride (NaBHa)
[1].
e Step 3: Bioactivity Screening: The new derivatives were evaluated in a panel of bioassays.
o Antibacterial Activity: Typically tested against Gram-positive bacteria (e.g., S. aureus, E.
faecalis) using methods like broth microdilution to determine Minimum Inhibitory Concentration
(MIC) or disk diffusion to observe zones of inhibition [2].
o Antiplasmodial Activity: Evaluated against cultures of the malaria parasite, Plasmodium
falciparum, often using a assay that measures the parasite's lactate dehydrogenase activity to
calculate 1Cso values [2].

Research Significance and Workflow

The following diagram illustrates the logical workflow from discovery to the key findings regarding

palitantin's bioactivity.
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The research significance is twofold:

¢ Natural Product Potency: The study validates the significant intrinsic bioactivity of the parent
compound, palitantin, particularly its potential relevance to Alzheimer's disease research due to its
potent AChE inhibition, which is comparable to the control drug huperzine [1].

e Derivative Potential: It demonstrates that chemical modification of palitantin can yield new
compounds with a broader spectrum of activity. The finding that hydrazone derivatives exhibit
antibacterial and antiplasmodial effects—while palitantin itself was inactive in these specific assays
—nhighlights a promising strategy to enhance and diversify its bioactivity profile [2].

© 2026 Smolecule. All rights reserved. 4/6 Tech Support


https://www.smolecule.com/products/s8193762?utm_src=pdf-body-img
https://www.smolecule.com/products/s8193762?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0367326X24004933
https://www.smolecule.com/products/s8193762?utm_src=pdf-body
https://www.smolecule.com/products/s8193762?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/39615703/
https://www.smolecule.com/products/s8193762?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://www.smolecule.com/products/s8193762?utm_src=pdf-custom-synthesis
https://www.sciencedirect.com/science/article/abs/pii/S0367326X24004933
https://pubmed.ncbi.nlm.nih.gov/39615703/
https://www.nature.com/articles/s41598-024-61490-9
https://www.smolecule.com/products/b8193762#palitantin-inhibitory-activity-validation
https://www.smolecule.com/products/b8193762#palitantin-inhibitory-activity-validation
https://www.smolecule.com/products/b8193762#palitantin-inhibitory-activity-validation
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s8193762?utm_src=pdf-bulk
https://www.smolecule.com/products/s8193762?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 6/6 Tech Support


https://www.smolecule.com/products/s8193762?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

